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Abstract
This technical guide provides a comprehensive overview of the structural analysis of

Vinclozolin M2, a biologically active metabolite of the fungicide Vinclozolin. Vinclozolin M2, also

known by its chemical name 3',5'-dichloro-2-hydroxy-2-methylbut-3-enanilide, is a significant

contributor to the anti-androgenic effects observed after exposure to the parent compound.

This document collates available data on its chemical properties, analytical methodologies for

its detection and quantification, and its metabolic context. While extensive spectroscopic and

crystallographic data for Vinclozolin M2 are not readily available in the public domain, this guide

presents the known structural information and outlines the experimental protocols typically

employed for such analyses.

Introduction
Vinclozolin is a dicarboximide fungicide that has been widely used in agriculture. Its

environmental and biological significance stems from its endocrine-disrupting properties, which

are primarily mediated by its metabolites. Among these, metabolite M2 (and M1) has been

identified as a potent antagonist of the androgen receptor.[1][2][3] Understanding the precise

three-dimensional structure of Vinclozolin M2 is crucial for elucidating its mechanism of action

at the molecular level, designing further toxicological studies, and developing potential

therapeutic interventions or bioremediation strategies. This guide aims to provide a detailed

summary of the current knowledge regarding the structural characteristics of Vinclozolin M2.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of Vinclozolin M2 is presented in Table

1. This information is fundamental for any experimental work involving this compound, from

designing analytical methods to interpreting biological assays.

Property Value Reference

Chemical Name
3',5'-dichloro-2-hydroxy-2-

methylbut-3-enanilide
[4]

N-(3,5-dichlorophenyl)-2-

hydroxy-2-methyl-3-

butenamide

[5]

CAS Number 83792-61-4 [4]

Molecular Formula C₁₁H₁₁Cl₂NO₂ [4]

Molecular Weight 260.12 g/mol [4]

Canonical SMILES

C=CC(C)

(C(=O)NC1=CC(=CC(=C1)Cl)

Cl)O

[5]

InChI Key
FBYYIBNYONAZCU-

UHFFFAOYSA-N
[5]

Metabolic Pathway of Vinclozolin to M2
Vinclozolin undergoes metabolic transformation in biological systems to produce several

metabolites, with M1 and M2 being of particular interest due to their anti-androgenic activity.

The formation of M2 from Vinclozolin is a key step in the bioactivation of this fungicide.
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Vinclozolin Metabolite M1
(2-[[(3,5-dichlorophenyl)-carbamoyl]oxy]-2-methyl-3-butenoic acid)

Hydrolysis Metabolite M2
(3',5'-dichloro-2-hydroxy-2-methylbut-3-enanilide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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